(S)-N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide hydrochloride
(S)-N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide hydrochloride
An inhibitor of SERINE ENDOPEPTIDASES. Acts as an alkylating agent and is known to interfere with the translation process.
Brand Name:
Vulcanchem
CAS No.:
4272-74-6
VCID:
VC0545453
InChI:
InChI=1S/C14H21ClN2O3S.ClH/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16;/h5-8,13,17H,2-4,9-10,16H2,1H3;1H/t13-;/m0./s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCN)C(=O)CCl.Cl
Molecular Formula:
C14H22Cl2N2O3S
Molecular Weight:
369.3 g/mol
(S)-N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide hydrochloride
CAS No.: 4272-74-6
Cat. No.: VC0545453
Molecular Formula: C14H22Cl2N2O3S
Molecular Weight: 369.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | An inhibitor of SERINE ENDOPEPTIDASES. Acts as an alkylating agent and is known to interfere with the translation process. |
|---|---|
| CAS No. | 4272-74-6 |
| Molecular Formula | C14H22Cl2N2O3S |
| Molecular Weight | 369.3 g/mol |
| IUPAC Name | N-[(3S)-7-amino-1-chloro-2-oxoheptan-3-yl]-4-methylbenzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C14H21ClN2O3S.ClH/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16;/h5-8,13,17H,2-4,9-10,16H2,1H3;1H/t13-;/m0./s1 |
| Standard InChI Key | YFCUZWYIPBUQBD-ZOWNYOTGSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CCCCN)C(=O)CCl.Cl |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCN)C(=O)CCl.Cl |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCN)C(=O)CCl.Cl |
| Appearance | Solid powder |
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